2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene

• IUPAC Name: 2-[(2,5-difluorophenyl)methyl]-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C14H11F2NO2/c1-9-2-4-13(17(18)19)8-10(9)6-11-7-12(15)3-5-14(11)16/h2-5,7-8H,6H2,1H3
• InChI Key: IRHDQYWBJNISMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])CC2=C(C=CC(=C2)F)F
• Molecular Formula: C14H11F2NO2
• Molecular Weight: 263.24 g/mol

Description

2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene, also known as DFB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins. Studies have shown that 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has also been shown to inhibit the activity of beta-secretase, an enzyme that is involved in the production of amyloid beta peptides that are associated with Alzheimer's disease.
Biochemical and Physiological Effects:
2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been shown to have various biochemical and physiological effects. Studies have shown that 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has several advantages for lab experiments, such as its high yield and ease of synthesis. However, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has some limitations, such as its low solubility in water and its potential toxicity. Therefore, caution should be exercised when handling 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene in the laboratory.

Future Directions

There are several future directions for research on 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene. One direction is to investigate its potential as a drug candidate for the treatment of Alzheimer's disease. Another direction is to explore its potential as a building block for the synthesis of novel compounds with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene and its potential applications in various fields.
Conclusion:
In conclusion, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene have been discussed in this paper. Further research on 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene is needed to fully understand its potential applications and mechanism of action.

Synthesis Methods

The synthesis of 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene involves the reaction of 2,5-difluorobenzyl chloride with 1-methyl-4-nitrobenzene in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The yield of 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene obtained through this method is typically around 70%.

Scientific Research Applications

2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been studied extensively for its potential applications in various fields such as material science, organic chemistry, and medicinal chemistry. In material science, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been used to synthesize novel polymers and copolymers with unique properties. In organic chemistry, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been used as a building block for the synthesis of various compounds such as chiral ligands and heterocycles. In medicinal chemistry, 2-(2,5-difluorobenzyl)-1-methyl-4-nitrobenzene has been investigated for its potential as a drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease.